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Compound of Interest

Compound Name: Dmeq-tad

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dmeq-tad, also known by its full chemical name 4-[2-(3,4-Dihydro-6,7-dimethoxy-4-methyl-3-
oxo-2-quinoxalinyl)ethyl]-3H-1,2,4-triazole-3,5(4H)-dione, is a fluorescent labeling reagent.[1][2]
Its core structure features a highly reactive 1,2,4-triazoline-3,5-dione (TAD) moiety, which
allows for rapid and specific reactions with a variety of biomolecules.[3] This property makes
Dmeq-tad a valuable tool in bioanalytical chemistry and drug development, particularly for the
derivatization and quantification of molecules like Vitamin D and its metabolites.[1][2][4] While
primarily used as a labeling agent, some studies have explored its potential in other areas,
such as in the treatment of acute lymphoblastic leukemia, owing to its anti-inflammatory and
anti-proliferative properties observed in vitro.[5]

Chemical Structure and Identification

The chemical structure of Dmeq-tad is characterized by a quinoxaline derivative linked to a
triazoledione ring system. This unique combination of moieties imparts its specific reactivity and
fluorescent properties.

Caption: Chemical structure of Dmeq-tad.

Physicochemical Properties

A summary of the key physicochemical properties of Dmegq-tad is provided in the table below.
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Property Value Reference
4-[2-(3,4-Dihydro-6,7-
dimethoxy-4-methyl-3-oxo0-2-

IUPAC Name _ , [1][2]
quinoxalinyl)ethyl]-3H-1,2,4-
triazole-3,5(4H)-dione

CAS Number 132788-52-4 [1][2]15]

Molecular Formula C15H15Ns0s [11[2][5]

Molecular Weight 345.31 g/mol [11[2][6]

Appearance Bright pink or pink solid [1][6]

Melting Point >200°C (decomposition) [6]
Soluble in dichloromethane,
acetone, or chloroform. Slightly

Solubility soluble in DMSO and ethyl [41[6]
acetate (with
heating/sonication).
CN1C2=CC(=C(C=C2N=C(C1

SMILES =0)CCN3C(=O)N=NC3=0)0C [1]

)oC
InChl=1S/C15H15N505/c1-
19-10-7-12(25-3)11(24-2)6-

InChl 9(10)16-8(13(19)21)4-5-20- [11[7]

14(22)17-18-15(20)23/h6-
7H,4-5H2,1-3H3

Storage Temperature

Long-term: -20°C

[4]1[5]

Mechanism of Action and Applications

The primary utility of Dmeq-tad stems from the high reactivity of the triazoledione (TAD)

moiety. TADs are known to participate in a variety of rapid and efficient chemical reactions,

including Diels-Alder and ene reactions.[3][8]
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Fluorescence Labeling of Vitamin D

Dmeq-tad is widely used as a reagent for the fluorescence-labeling of Vitamin D and its
metabolites.[1][2][4] This application is crucial for the sensitive and specific quantification of
these compounds in biological samples. The reaction involves the TAD group of Dmeq-tad
reacting with the conjugated diene system present in Vitamin D molecules.

Diels-Alder HPLC with
Reaction Fluorescence Detection
Vitamin D
(Conjugated Diene)

Click to download full resolution via product page

Caption: Reaction pathway for Dmeq-tad labeling of Vitamin D.

Peptide and Biomolecule Labeling

The reactivity of Dmeg-tad is not limited to dienes. It can also react with electron-rich aromatic
amino acids like tyrosine and tryptophan, as well as with furan-containing unnatural amino
acids incorporated into peptides.[3][9] This allows for site-specific labeling of peptides and
proteins. Furthermore, recent studies have demonstrated its ability to perform multiple labeling
at a single site on prenylated peptides, proteins, and DNA.[10]

Experimental Protocols
General Protocol for Labeling of Farnesol with Dmeq-tad

The following is a representative protocol for the labeling of a prenylated molecule, farnesol,
which can be adapted for other similar molecules.[10][11]

Materials:
e Farnesol

o Dmeg-tad
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Acetonitrile (MeCN)

Water (for quenching)

HPLC system for analysis

MALDI-TOF mass spectrometer for analysis

Procedure:

Prepare stock solutions of farnesol (e.g., 800 uM) and Dmeg-tad (e.g., 4 mM) in acetonitrile.

 In a suitable reaction vessel, mix the Dmeg-tad solution (e.g., 10 equivalents) with the
farnesol solution (1 equivalent).

e The reaction is rapid; for single-labeling, the reaction may be stopped after as little as 10
seconds. For multiple labeling, the reaction time can be extended to 3 hours or more.[10][11]

» To stop the reaction, add an excess of water to quench the unreacted Dmegq-tad.

e Analyze the reaction mixture by reversed-phase HPLC and MALDI-TOF mass spectrometry
to identify the formation of single-, double-, and triple-labeled products.[10][11]
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3. Analysi
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Caption: General workflow for labeling farnesol with Dmeq-tad.

Quantitative Data

While Dmeq-tad is primarily a labeling reagent, its potential anti-proliferative and anti-
inflammatory activities have been noted.[5] However, specific quantitative data such as IC50
values from comprehensive dose-response studies are not widely published in the context of it
being a therapeutic agent. The quantitative data available primarily relates to its application in
labeling reactions.
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Parameter Context Valuel/Observation Reference

) ) Single-labeling of
Reaction Time ~10 seconds [10][11]
farnesol

Triple-labeling of
Reaction Time farnesol (main ~3 hours [10][11]

product)

] ] 87% overall yield
) ] Multiple labeling of )
Reaction Yield (33% single, 41% [10]

geranylated DNA )
double, 13% triple)

) Commercially
Purity ) >98% (by TLC) [4]
available Dmeg-tad

Conclusion

Dmeg-tad is a potent and versatile fluorescent labeling reagent with significant applications in
the analysis of biomolecules, most notably Vitamin D. Its utility is derived from the rapid and
efficient click-like chemistry of its triazoledione moiety. The detailed understanding of its
chemical properties and reaction kinetics, as outlined in this guide, is essential for its effective
application in research and development. While preliminary studies suggest other potential
biological activities, its primary and well-established role remains in the realm of bioanalytical
chemistry. Further research may yet uncover novel applications for this interesting molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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